Cas no 2228233-27-8 (dimethyl({3-(2-nitroethyl)phenylmethyl})amine)

• Product Name: dimethyl({3-(2-nitroethyl)phenylmethyl})amine
• CAS No: 2228233-27-8
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6381603
• PubChem ID: 165765513
• Update Time: 2025-10-13

dimethyl({3-(2-nitroethyl)phenylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• dimethyl({3-(2-nitroethyl)phenylmethyl})amine
• EN300-1777939
• dimethyl({[3-(2-nitroethyl)phenyl]methyl})amine
• 2228233-27-8

• Inchi： 1S/C11H16N2O2/c1-12(2)9-11-5-3-4-10(8-11)6-7-13(14)15/h3-5,8H,6-7,9H2,1-2H3
• InChI Key： SWOPPYXOKZGSLW-UHFFFAOYSA-N
• SMILES： [O-][N+](CCC1=CC=CC(=C1)CN(C)C)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.1Ų

Additional information on dimethyl({3-(2-nitroethyl)phenylmethyl})amine

Recent Advances in the Study of Dimethyl({3-(2-Nitroethyl)Phenylmethyl})Amine (CAS: 2228233-27-8)

Dimethyl({3-(2-nitroethyl)phenylmethyl})amine (CAS: 2228233-27-8) is a chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique nitroethyl and dimethylamine functional groups, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of dimethyl({3-(2-nitroethyl)phenylmethyl})amine, with particular emphasis on improving its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions, achieving a significant reduction in byproduct formation. This advancement not only enhances the scalability of production but also ensures the compound's suitability for further pharmacological testing. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in drug development.

In addition to synthetic improvements, researchers have investigated the biological activity of dimethyl({3-(2-nitroethyl)phenylmethyl})amine. Preliminary in vitro studies have demonstrated its ability to modulate specific neurotransmitter systems, particularly those involving dopamine and serotonin receptors. A study published in Neuropharmacology in early 2024 reported that the compound exhibits selective binding affinity for dopamine D2 receptors, suggesting potential applications in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Another area of interest is the compound's potential as an anti-inflammatory agent. A recent study in the European Journal of Pharmacology explored its effects on cytokine production in macrophage cells. The results indicated that dimethyl({3-(2-nitroethyl)phenylmethyl})amine significantly reduces the secretion of pro-inflammatory cytokines, such as TNF-α and IL-6, by inhibiting the NF-κB signaling pathway. These findings suggest that the compound could be a promising candidate for the development of new anti-inflammatory drugs, particularly for chronic inflammatory conditions like rheumatoid arthritis.

Despite these promising results, challenges remain in the development of dimethyl({3-(2-nitroethyl)phenylmethyl})amine as a therapeutic agent. One major hurdle is its relatively low bioavailability, as reported in a 2023 pharmacokinetic study. Researchers are currently exploring various formulation strategies, including nanoparticle encapsulation and prodrug approaches, to enhance its absorption and distribution in the body. Additionally, toxicological studies are underway to evaluate the compound's long-term safety and potential side effects.

In conclusion, dimethyl({3-(2-nitroethyl)phenylmethyl})amine (CAS: 2228233-27-8) represents a compound of significant interest in the field of chemical biology and medicinal chemistry. Its unique structural features and promising pharmacological properties make it a viable candidate for further research and development. While challenges such as bioavailability and toxicity need to be addressed, the compound's potential applications in neurology and inflammation highlight its therapeutic value. Future studies should focus on optimizing its pharmacokinetic profile and conducting rigorous clinical trials to fully realize its potential.